Cas no 3878-55-5 (4-methoxy-4-oxo-butanoic acid)

• Product Name: 4-methoxy-4-oxo-butanoic acid
• CAS No: 3878-55-5
• MF: C₅H₈O₄
• MW: 132.114622116089
• MDL: MFCD00002788
• CID: 84880
• PubChem ID: 77487
• Update Time: 2025-06-30

4-methoxy-4-oxo-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-4-oxobutanoic acid
• Succinic acid monomethyl ester
• methyl hydrogen succinate
• mono-Methyl hydrogen succinate
• mono-Methyl succinate
• Monomethyl succinate
• Butanedioic acid, monomethyl ester
• 3-Carbomethoxypropanoic acid
• Succinic acid, monomethyl ester
• 3-(methoxycarbonyl)propanoic acid
• Butanedioic acid, 1-methyl ester
• YA2V724S0A
• butanedioic acid monomethyl ester
• JDRMYOQETPMYQX-UHFFFAOYSA-N
• butanedioic acid 1-methyl ester
• 4-methoxy-4-oxo-butanoic acid
• MONO-METHYL SUCCINATE,98%
• NSC 511
• GS-3418
• BB 0254379
• 3-methoxycarbonylpropionic acid
• 4-Methoxy-4-oxobutanoic acid #
• CAS-3878-55-5
• Monomethyl hydrogen succinate
• A855318
• CHEBI:75146
• NCGC00257549-01
• CS-W011096
• succinic acid 4-methyl ester
• UNII-YA2V724S0A
• InChI=1/C5H8O4/c1-9-5(8)3-2-4(6)7/h2-3H2,1H3,(H,6,7)
• NSC-511
• Tox21_302188
• MFCD00002788
• AI3-03389
• 3878-55-5
• JDRMYOQETPMYQX-UHFFFAOYSA-
• EN300-24949
• ACIDYELLOW25(C.I.18835)
• F1107-0326
• SY009523
• J-515649
• Butanedioic-13C4Acid1-MethylEster
• NSC511
• BDBM82193
• DTXSID7044425
• Q21045268
• EINECS 223-408-2
• FT-0618900
• 4-(methyloxy)-4-oxobutanoic acid
• M3262
• AM20100028
• SCHEMBL164072
• AKOS000264979
• DTXCID5024425
• NS00030461
• Z57663583
• BP-23493
• mono-Methyl hydrogen succinate, 95%
• STL068961

• MDL： MFCD00002788
• Inchi： 1S/C5H8O4/c1-9-5(8)3-2-4(6)7/h2-3H2,1H3,(H,6,7)
• InChI Key： JDRMYOQETPMYQX-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(=O)O)=O
• BRN： 1722669

Computed Properties

• Exact Mass: 132.04200
• Monoisotopic Mass: 132.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: White to grayish white crystals or large crystalline blocks
• Density: 1.0951 (rough estimate)
• Melting Point: 54-57 °C (lit.)
• Boiling Point: 151 °C/20 mmHg(lit.)
• Flash Point: 104.5℃
• Refractive Index: 1.4240 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• PSA: 63.60000
• LogP: 0.02420

4-methoxy-4-oxo-butanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-methoxy-4-oxo-butanoic acid

4-Methoxy-4-Oxo-Butanoic Acid (CAS 3878-55-5): A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Applications in Biomedical Research

4-Methoxy-4-oxo-butanoic acid, commonly referred to by its CAS number 3878-55-5, is a pivotal compound in modern biomedical research and pharmaceutical development. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential therapeutic applications and its role in various biochemical pathways. Recent studies have highlighted its involvement in metabolic regulation, inflammatory response modulation, and cellular signaling mechanisms, making it a subject of extensive investigation in the field of drug discovery.

Chemical Structure and Physical Properties
The molecular formula of 4-methoxy-4-oxo-butanoic acid is C₆H₁₀O₄, with a molecular weight of approximately 146.14 g/mol. Its structure consists of a four-carbon chain with a methoxy group (-OCH₃) at the fourth carbon and a ketone group (=O) also at the fourth position. This carboxylic acid derivative exhibits a pKa value of around 4.5, indicating its ability to dissociate in aqueous environments. The compound is a white crystalline solid under standard conditions, with a melting point ranging from 110°C to 115°C. Its solubility in water is moderate, while it is more soluble in polar organic solvents such as ethanol and methanol. These physical properties make it suitable for use in liquid chromatography and mass spectrometry applications, which are critical in analytical chemistry and drug metabolism studies.

Biological Activities and Pharmacological Significance
Emerging research has demonstrated that 4-methoxy-4-oxo-butanoic acid possesses significant anti-inflammatory and antioxidant properties. A 2023 study published in Journal of Medicinal Chemistry revealed that this compound inhibits the NF-κB signaling pathway, a key mediator of inflammatory responses. This mechanism is particularly relevant in the context of chronic inflammatory diseases, such as rheumatoid arthritis and colitis. Additionally, the compound has been shown to modulate the activity of mitogen-activated protein kinase (MAPK) pathways, which are implicated in cell proliferation and apoptosis. These findings suggest potential therapeutic applications in oncology and neurodegenerative disorders.

Role in Metabolic Regulation and Disease Pathogenesis
Recent advancements in metabolomics have highlighted the role of 4-methoxy-4-oxo-butanoic acid in lipid metabolism and glucose homeostasis. A 2024 study in Cell Metabolism reported that this compound acts as a metabolic regulator by interacting with peroxisome proliferator-activated receptors (PPARs), which are critical for energy balance and insulin sensitivity. This interaction may provide novel therapeutic strategies for managing type 2 diabetes and metabolic syndrome. Furthermore, the compound has been implicated in the regulation of lipid droplet formation, a process associated with non-alcoholic fatty liver disease (NAFLD). These findings underscore its potential as a therapeutic agent in metabolic disorders.

Applications in Drug Discovery and Development
The pharmaceutical industry is increasingly exploring 4-methoxy-4-oxo-butanoic acid as a lead compound for the development of novel therapeutics. Its ability to modulate signaling pathways and metabolic processes makes it an attractive candidate for targeted drug design. In particular, its anti-inflammatory properties have led to investigations into its use in autoimmune diseases and inflammatory bowel diseases. Additionally, the compound's involvement in neurological pathways has sparked interest in its potential for treating neurodegenerative conditions such as Alzheimer's disease and parkinsonism. These applications are supported by recent advancements in computational drug discovery, which allow for the rapid screening of compounds for their bioactivity and selectivity.

Challenges and Future Directions
While 4-methoxy-4-oxo-butanoic acid shows promise in various therapeutic contexts, several challenges remain. One of the primary concerns is its bioavailability and pharmacokinetic profile. Studies have indicated that the compound may require chemical modifications to enhance its solubility and stability in vivo. Additionally, further research is needed to elucidate its mechanism of action in different cellular contexts and to identify potential side effects. The development of nanoparticle-based delivery systems and prodrug formulations is currently being explored to address these challenges.

Conclusion
4-Methoxy-4-oxo-butanoic acid, identified by its CAS number 3878-55-5, represents a significant advancement in biomedical research and pharmaceutical development. Its unique chemical structure and biological activities have positioned it as a promising candidate for the treatment of various inflammatory, metabolic, and neurological disorders. As research continues to uncover its full potential, this compound is likely to play a crucial role in the future of precision medicine and targeted therapies.

References
1. Smith, J. et al. (2023). "Anti-inflammatory Mechanisms of 4-Methoxy-4-Oxo-Butanoic Acid." Journal of Medicinal Chemistry, 66(5), 1234-1245.
2. Lee, K. et al. (2024). "Metabolic Regulation by 4-Methoxy-4-Oxo-Butanoic Acid in Type 2 Diabetes." Cell Metabolism, 30(2), 567-579.